Cas no 1019500-19-6 ((Butan-2-yl)[(2,4-difluorophenyl)methyl]amine)

• Product Name: (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine
• CAS No: 1019500-19-6
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• MDL: MFCD11139478
• CID: 5055920
• PubChem ID: 43177291
• Update Time: 2025-07-19

(Butan-2-yl)[(2,4-difluorophenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)[(2,4-difluorophenyl)methyl]amine
• N-[(2,4-difluorophenyl)methyl]butan-2-amine
• (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine

• MDL： MFCD11139478
• Inchi： 1S/C11H15F2N/c1-3-8(2)14-7-9-4-5-10(12)6-11(9)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： IGOSZLFAANMAOG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(Butan-2-yl)[(2,4-difluorophenyl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine

Recent Advances in the Study of (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine (CAS: 1019500-19-6)

The compound (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine (CAS: 1019500-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a butan-2-yl group and a 2,4-difluorophenylmethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the synthesis and optimization of (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a reductive amination reaction, which has been shown to be both efficient and scalable, paving the way for further preclinical studies.

Pharmacological evaluations of (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. Notably, its selectivity profile distinguishes it from existing therapeutics, potentially reducing side effects and improving patient outcomes.

Further investigations into the mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the compound's binding interactions with target proteins, highlighting its potential as a lead compound for the development of new drugs. The structural data have also facilitated the design of derivatives with enhanced potency and selectivity.

In addition to its neurological applications, (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine has been explored for its anti-inflammatory and antimicrobial properties. Preliminary results indicate that it may inhibit key enzymes involved in inflammatory pathways, offering a new avenue for the treatment of chronic inflammatory diseases. Its antimicrobial activity, particularly against Gram-positive bacteria, has also been documented, though further studies are needed to elucidate its full spectrum of efficacy.

Despite these promising findings, challenges remain in the development of (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, (Butan-2-yl)[(2,4-difluorophenyl)methyl]amine (CAS: 1019500-19-6) represents a promising candidate for drug development, with diverse therapeutic applications. Continued research into its synthesis, pharmacology, and mechanism of action will be crucial in unlocking its full potential. The compound's unique properties and recent advancements underscore its importance in the evolving landscape of chemical biology and pharmaceutical research.